Cas no 1320326-61-1 ((3Ar,6aR)-3,3a,4,5,6,6a-hexahydro-2H-thieno[2,3-c]pyrrole 1,1-dioxide;hydrochloride)

• Product Name: (3Ar,6aR)-3,3a,4,5,6,6a-hexahydro-2H-thieno[2,3-c]pyrrole 1,1-dioxide;hydrochloride
• CAS No: 1320326-61-1
• MF: C₆H₁₂ClNO₂S
• MW: 197.68297958374
• CID: 5036313
• PubChem ID: 53495299
• Update Time: 2026-02-28

(3Ar,6aR)-3,3a,4,5,6,6a-hexahydro-2H-thieno[2,3-c]pyrrole 1,1-dioxide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• AT12719
• CIS-HEXAHYDRO-2H-THIENO[2,3-C]PYRROLE 1,1-DIOXIDE HCL
• (3Ar,6aR)-3,3a,4,5,6,6a-hexahydro-2H-thieno[2,3-c]pyrrole 1,1-dioxide;hydrochloride
• cis-Hexahydro-2H-thieno[2,3-c]pyrrole 1,1-dioxide hydrochloride
• CS-0527747
• 1320326-61-1
• EN300-746700
• rel-(3aR,6aR)-Hexahydro-2H-thieno[2,3-c]pyrrole 1,1-dioxide hydrochloride
• (3AR,6aR)-hexahydro-2H-thieno[2,3-c]pyrrole 1,1-dioxide hydrochloride
• Z2937247948
• AKOS034821272
• MFCD31542490

• Inchi： 1S/C6H11NO2S.ClH/c8-10(9)2-1-5-3-7-4-6(5)10;/h5-7H,1-4H2;1H/t5-,6+;/m1./s1
• InChI Key： HBCCGYYXTOICAJ-IBTYICNHSA-N
• SMILES： Cl.S1(CC[C@@H]2CNC[C@H]12)(=O)=O

Computed Properties

• Exact Mass: 197.0277275g/mol
• Monoisotopic Mass: 197.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6

Additional information on (3Ar,6aR)-3,3a,4,5,6,6a-hexahydro-2H-thieno[2,3-c]pyrrole 1,1-dioxide;hydrochloride

Comprehensive Guide to (3Ar,6aR)-3,3a,4,5,6,6a-hexahydro-2H-thieno[2,3-c]pyrrole 1,1-dioxide hydrochloride (CAS 1320326-61-1)

The (3Ar,6aR)-3,3a,4,5,6,6a-hexahydro-2H-thieno[2,3-c]pyrrole 1,1-dioxide hydrochloride (CAS 1320326-61-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical research and organic synthesis. This sulfone-containing pyrrolidine derivative exhibits unique structural features that make it valuable for drug discovery programs targeting neurological and metabolic disorders.

Recent breakthroughs in small molecule therapeutics have highlighted the importance of saturated heterocycles like this compound. Its thienopyrrole dioxide core structure provides exceptional three-dimensionality and polarity - properties highly sought after in modern fragment-based drug design. The hydrochloride salt form enhances solubility, making it particularly useful for biological testing and formulation development.

From a synthetic chemistry perspective, the (3Ar,6aR)-hexahydrothienopyrrole dioxide scaffold offers multiple vectors for derivatization. Researchers can functionalize at the 3, 4, or 6a positions to create diverse analogs. The stereochemistry at 3a and 6a positions is especially crucial as it influences the compound's biological activity and metabolic stability.

Current applications of CAS 1320326-61-1 focus primarily on its potential as a pharmacophore in central nervous system (CNS) drugs. The compound's ability to cross the blood-brain barrier while maintaining good metabolic stability makes it attractive for developing new treatments for neurodegenerative diseases - a hot topic in 2024 pharmaceutical research.

The synthesis of (3Ar,6aR)-3,3a,4,5,6,6a-hexahydro-2H-thieno[2,3-c]pyrrole 1,1-dioxide hydrochloride typically involves a multi-step sequence starting from commercially available thiophene derivatives. Key steps often include stereoselective hydrogenation, sulfone formation, and pyrrolidine ring construction. Process chemists have developed several optimized routes to produce this compound with high enantiomeric purity.

In drug discovery, this compound serves as an excellent molecular scaffold for creating focused libraries. Its privileged structure characteristics mean it can bind to multiple biological targets, which explains its frequent appearance in patents for kinase inhibitors, GPCR modulators, and ion channel ligands.

Analytical characterization of 1320326-61-1 typically involves HPLC for purity assessment, NMR for structural confirmation (particularly the 3aR,6aR configuration), and mass spectrometry. The hydrochloride salt form shows excellent stability under standard storage conditions, making it practical for research use.

From a commercial availability standpoint, (3Ar,6aR)-hexahydrothienopyrrole dioxide hydrochloride is primarily supplied to pharmaceutical companies and academic research institutions. Current market trends show growing demand for such chiral building blocks as the industry shifts toward more stereochemically complex drug candidates.

Environmental and safety assessments indicate that this compound presents low environmental risk when handled properly. Its sulfone group contributes to reduced volatility compared to parent heterocycles, while the saturated ring system enhances biodegradability potential.

Future research directions for CAS 1320326-61-1 derivatives may explore their potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies - one of the most exciting areas in current drug discovery. The compound's balanced physicochemical properties make it particularly suitable for these emerging therapeutic modalities.

For medicinal chemists, the key advantages of this thienopyrrole dioxide scaffold include its synthetic tractability, favorable drug-like properties, and proven track record in hit-to-lead optimization. These factors explain why it remains a popular choice among fragment-based drug discovery platforms.

When working with (3Ar,6aR)-3,3a,4,5,6,6a-hexahydro-2H-thieno[2,3-c]pyrrole 1,1-dioxide hydrochloride, researchers should pay particular attention to its hygroscopic nature. Proper storage under inert atmosphere is recommended for long-term stability. The compound typically shows excellent solubility in water and polar organic solvents, which facilitates biological testing.

In summary, 1320326-61-1 represents an important chiral heterocyclic building block with wide-ranging applications in modern drug discovery. Its unique combination of structural features, synthetic accessibility, and drug-like properties ensure it will remain relevant as pharmaceutical research continues to evolve toward more complex molecular targets.